7-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Overview
Description
The compound contains several functional groups including a benzo[d][1,3]dioxole, a methoxyphenyl group, and a triazolopyrimidine. These groups could potentially give the compound interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several heterocyclic rings. These rings could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability could be influenced by the functional groups it contains .Scientific Research Applications
Synthesis and Biological Activity
The synthesis of triazolopyrimidines, including compounds structurally related to "7-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide," involves using Biginelli protocol and characterizing the compounds through IR, NMR, mass spectroscopic techniques, and elemental analyses. These compounds were evaluated for antimicrobial and antioxidant activities, showcasing their potential in pharmaceutical applications (Gilava et al., 2020).
Antimicrobial and Antifungal Activities
Research on triazolopyrimidine derivatives has demonstrated their efficacy in antimicrobial and antifungal activities. An efficient synthesis method was developed for N,7-bis(substitutedphenyl)-4,7-dihydro-5-isopropyl-[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxamide compounds, which were then assessed for their biological activities, indicating their potential use in developing new antimicrobial agents (Chauhan & Ram, 2019).
Chemical Synthesis and Structural Analysis
The chemical synthesis and structural analysis of related compounds have been a focus, providing insights into their molecular structure, synthesis pathways, and potential applications in medicinal chemistry. For instance, the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moiety has been explored, leading to the development of novel chemical entities with potential pharmacological applications (Abdallah, Hassaneen, & Abdelhadi, 2009).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1-(benzo[d][1,3]dioxol-5-yl)-n-(phenyl)cyclopropane-carboxamide derivatives, have been reported to modulate atp-binding cassette transporters . These transporters play a crucial role in cellular processes, including the transport of various molecules across extracellular and intracellular membranes.
Mode of Action
Based on the action of structurally similar compounds, it can be inferred that it may interact with its target proteins, possibly atp-binding cassette transporters, to modulate their function .
Biochemical Pathways
Atp-binding cassette transporters, which are potential targets of this compound, are involved in numerous biochemical pathways, including drug metabolism and transport, lipid transport, and multidrug resistance .
Result of Action
Modulation of atp-binding cassette transporters can have significant effects on cellular processes, including the transport of various molecules across membranes .
properties
IUPAC Name |
7-(1,3-benzodioxol-5-yl)-2-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O4/c1-11-17(19(22)27)18(13-5-8-15-16(9-13)30-10-29-15)26-21(23-11)24-20(25-26)12-3-6-14(28-2)7-4-12/h3-9,18H,10H2,1-2H3,(H2,22,27)(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRZGYTYRVFKWTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)C3=CC=C(C=C3)OC)N1)C4=CC5=C(C=C4)OCO5)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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